Cas no 898755-67-4 (4'-tert-Butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone)

• Product Name: 4'-tert-Butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
• CAS No: 898755-67-4
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 1946038
• PubChem ID: 24727899
• Update Time: 2025-06-08

4'-tert-Butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• 4'-TERT-BUTYL-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• CTK5G4011
• AG-H-63810
• KB-195088
• MFCD03844292
• 898755-67-4
• DTXSID60645996
• AKOS016023301
• 4'-tert-Butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone

• MDL： MFCD03844292
• Inchi： 1S/C20H30O3/c1-19(2,3)16-11-9-15(10-12-16)17(21)7-6-8-18-22-13-20(4,5)14-23-18/h9-12,18H,6-8,13-14H2,1-5H3
• InChI Key： SFENCIAHRLZDCS-UHFFFAOYSA-N
• SMILES： O1C(CCCC(C2C=CC(=CC=2)C(C)(C)C)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.21949481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.73620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-tert-Butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone

Chemical Profile of 4'-tert-Butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone (CAS No. 898755-67-4)

4'-tert-Butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone, identified by its CAS number 898755-67-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of butyrophenone derivatives, which are well-known for their broad spectrum of applications in medicinal chemistry. The presence of a tert-butyl group at the 4' position and a 5,5-dimethyl-1,3-dioxan-2-yl moiety at the 4 position introduces specific steric and electronic characteristics that make this molecule a promising candidate for various biochemical interactions.

The structural framework of 4'-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone contributes to its potential utility in multiple domains. The tert-butyl group enhances lipophilicity and metabolic stability, while the dimethyl-1,3-dioxan-2-yl substituent provides rigidity and electronic modulation. Such features are particularly valuable in the design of drug candidates that require precise targeting and sustained activity. Recent studies have highlighted the importance of optimizing molecular architecture to improve pharmacokinetic profiles, and compounds like this one exemplify the ongoing efforts in this direction.

In the context of pharmaceutical development, butyrophenone derivatives have been extensively explored for their central nervous system (CNS) effects. While traditional applications include antipsychotic and antiemetic agents, newer derivatives are being investigated for their potential in neuroprotective and anti-inflammatory therapies. The chemical modifications present in 4'-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone may confer novel biological activities that could be exploited for treating neurological disorders. Preliminary in vitro studies suggest that this compound exhibits modulatory effects on certain neurotransmitter pathways, making it a subject of interest for further pharmacological exploration.

The synthetic pathways for obtaining 4'-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone involve multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The integration of advanced catalytic methods and purification techniques has been crucial in making such complex molecules accessible for research purposes. The development of efficient synthetic routes not only facilitates academic investigations but also paves the way for industrial-scale production if commercial applications emerge.

From a chemical biology perspective, understanding the interactions between 4'-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone and biological targets is essential for unlocking its therapeutic potential. Computational modeling and high-resolution spectroscopic techniques have been instrumental in elucidating these interactions at a molecular level. The insights gained from such studies can guide the optimization process toward achieving higher efficacy and selectivity. Moreover, the compound’s structural features make it an attractive scaffold for structure-based drug design (SBDD), where computational predictions are used to refine molecular structures based on target binding data.

Recent advancements in green chemistry have also influenced the synthesis and application of compounds like 4'-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone. The emphasis on sustainable practices has led to the adoption of environmentally friendly solvents and catalytic systems that minimize waste generation. Such innovations not only align with regulatory requirements but also enhance the overall efficiency of chemical processes. As research continues to evolve, it is likely that more sustainable synthetic methodologies will be developed for this class of molecules.

The versatility of butyrophenone derivatives extends beyond pharmaceuticals into other areas such as agrochemicals and material science. The unique electronic properties of these compounds can be leveraged in designing advanced materials with specific functionalities. For instance, derivatives with appropriate substituents may exhibit photochemical activity or serve as precursors for polymers with enhanced stability. While these applications are still emerging, they highlight the broad utility that compounds like 4'-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yll)butyrophenone could offer across different industries.

In conclusion,4'-tert-butyl - 4 - ( 5 , 5 - dimethyl - 1 , 3 - dioxan - 2 - yl ) butyrophenone ( CAS No . 898755 - 67 - 4 ) represents a significant advancement in synthetic chemistry with potential implications for medicine and materials science . Its unique structural attributes , coupled with recent findings from biochemical studies , position it as a valuable compound for further exploration . As research progresses , it is anticipated that new applications will be discovered , reinforcing its importance in both academic and industrial settings .